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Compound of Interest

Equilin 3-O-beta-D-Glucuronide
Compound Name:

Sodium Salt
CAS No.: 27610-12-4
Cat. No.: B602381

Get Quote

Executive Summary

Equilin 3-O-beta-D-Glucuronide Sodium Salt (CAS: 27610-12-4) is a critical Phase Il
metabolite of Equilin, a primary equine estrogen found in conjugated estrogen therapies (e.g.,
Premarin).[1] Functionally, it represents the hydrophilic excretion form of Equilin, created via
the UDP-glucuronosyltransferase (UGT) pathway. For drug development and pharmacokinetic
(PK) researchers, this compound serves as a vital reference standard for tracking estrogen
metabolism, validating bioanalytical assays, and studying the hydrolysis kinetics of beta-
glucuronidase enzymes.

This guide provides a comprehensive analysis of its physicochemical properties, analytical
fingerprints (LC-MS/MS, NMR), and stability factors, alongside a validated protocol for
enzymatic hydrolysis.[1]

Chemical Identity & Physicochemical Profile[1][3][4]
[5]
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The sodium salt form significantly alters the solubility profile compared to the free acid, making

it highly amenable to aqueous buffers used in biological assays.

ble 1: hemical ficati

Property

Specification

Chemical Name

Sodium 17-oxoestra-1,3,5(10),7-tetraen-3-yl

-D-glucopyranosiduronate

CAS Number 27610-12-4

Molecular Formula

Molecular Weight 466.46 g/mol

Appearance White to off-white amorphous solid

Solubility Hfgh: Water, Methanol, DMSOLow: Hexane,
Diethyl Ether, Chloroform

pKa (Acid) ~3.2 (Carboxylic acid of glucuronide moiety)

Hygroscopicity Hygroscopic; requires desiccated storage

Stereochemistry

-linkage at C3; D-glucuronic acid configuration

Molecular Architecture & Stability

Structural Causality

The molecule consists of the lipophilic Equilin steroid nucleus (distinguished by the Ring B

double bond at C7-C8) glycosidically linked at the C3 phenolic oxygen to D-glucuronic acid.

e The Sodium Counter-ion: The carboxylic acid at position C6' of the sugar ring is

deprotonated and stabilized by a sodium ion (

). This ionic nature drives its high aqueous solubility, facilitating renal excretion in vivo.[1]

e The
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-Glycosidic Bond: The linkage is strictly in the
-configuration. This is the specific target for E. coli or Helix pomatia

-glucuronidase enzymes during deconjugation assays.

Stability Profile

e Thermal Stability: Stable in solid form at -20°C.[1]
o Hydrolytic Stability:
o Neutral/Basic pH: Relatively stable.[1]

o Acidic pH (<3.0): Prone to solvolysis; the glycosidic bond can cleave, regenerating free

Equilin.
o Enzymatic: Rapidly hydrolyzed by

-glucuronidase.[1]

Biological Context: The Metabolic Pathway

In equine and human metabolism, Equilin undergoes extensive Phase Il conjugation. While
sulfation (Equilin Sulfate) is the dominant circulating form, glucuronidation is a major pathway

for urinary excretion.

Graphviz Diagram: Equilin Metabolic Fate

The following diagram illustrates the biotransformation of Equilin, highlighting the reversible

nature of conjugation and the specific role of the glucuronide.
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Caption: Metabolic trajectory of Equilin. Solid lines indicate biosynthetic pathways; dashed lines
indicate hydrolysis (enzymatic cleavage).[1]

Analytical Characterization

Validating the identity of Equilin 3-glucuronide requires specific detection of both the steroid
core and the sugar moiety.

A. HPLC-MS/MS Detection Strategy

Direct quantification without hydrolysis is preferred for accuracy.[1]
e Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 pm).[1]
e Mobile Phase:
o A: 0.1% Formic Acid in Water (maintains ionization state).[1]
o B: Acetonitrile.[1][2]
« lonization: ESI Negative Mode (due to the carboxylic acid moiety).
e Transitions (MRM):

o Precursor lon: [M-H]~ at m/z 465.2.[1]
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o Product lon (Quantifier):m/z 289.1 (Glucuronide loss, generating the Equilin radical anion).

[1]
o Product lon (Qualifier):m/z 113.0 (Glucuronic acid fragment).[1]
B. NMR Fingerprint ( -NMR)
Key signals to look for in

or

e Anomeric Proton (H-1"): A doublet around 4.9 — 5.1 ppm.[1]
e Coupling Constant (

):7.0 — 8.0 Hz. This large coupling constant confirms the
-configuration (axial-axial relationship of protons).[1]

» Steroid Olefinic Protons: Signals in the 5.5 — 7.5 ppm range corresponding to the aromatic
Ring A and the C7-C8 double bond of Ring B.

Experimental Protocol: Enzymatic Hydrolysis

Objective: To quantify "Total Equilin” in a biological sample, the glucuronide must be cleaved
back to the parent compound using

-glucuronidase.

Reagents:

e -Glucuronidase (Type H-1 from Helix pomatia or recombinant E. coli).[1]

o Acetate Buffer (0.2 M, pH 5.0).[1]
 Internal Standard (e.g., Equilin-d4).[1][3]

Workflow:
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o Sample Preparation: Aliquot 200 pL of urine or plasma into a clean tube.

» Buffering: Add 200 pL of Acetate Buffer (pH 5.0) to stabilize the pH for optimal enzyme
activity.

e Enzyme Addition: Add 50 pL of
-glucuronidase solution (>5,000 units/mL).
e Incubation (Critical Step):
o Incubate at 37°C for 2 to 16 hours.

o Note:E. coli enzymes are faster (often 1-2 hours) but Helix pomatia is more robust for dirty
matrices.[1]

e Quenching: Stop the reaction by adding 500 uL of ice-cold Acetonitrile or Methanol. This
precipitates proteins and halts enzyme activity.

o Extraction: Centrifuge at 10,000 x g for 10 minutes. Inject the supernatant into the LC-
MS/MS system to measure the liberated Equilin.

Validation Check: Run a "No Enzyme" control to measure free Equilin and subtract this from
the post-hydrolysis total to calculate the glucuronide fraction.

Handling & Storage Safety

o Storage: Keep at -20°C. The sodium salt is hygroscopic; store in a desiccator or tightly
sealed vial.

¢ Reconstitution: Dissolve in water or methanol.[1][2] Aqueous solutions should be used
immediately or frozen.[1] Avoid leaving in solution at room temperature for >24 hours due to
potential spontaneous hydrolysis.[1]

o Safety: While not classified as acutely toxic, as a steroid derivative, it should be handled with
standard PPE (gloves, goggles) to prevent potential endocrine-disrupting effects upon long-
term exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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